1-Methylcyclohexanol
1-Methylcyclohexanol
1-Methylcyclohexanol belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. 1-Methylcyclohexanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1-Methylcyclohexanol has been primarily detected in urine.
1-Methylcyclohexanol is a tertiary alcohol.
1-Methylcyclohexanol is a tertiary alcohol.
Brand Name:
Vulcanchem
CAS No.:
590-67-0
VCID:
VC0147175
InChI:
InChI=1S/C7H14O/c1-7(8)5-3-2-4-6-7/h8H,2-6H2,1H3
SMILES:
CC1(CCCCC1)O
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
1-Methylcyclohexanol
CAS No.: 590-67-0
Reference Standards
VCID: VC0147175
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
CAS No. | 590-67-0 |
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Product Name | 1-Methylcyclohexanol |
Molecular Formula | C7H14O |
Molecular Weight | 114.19 g/mol |
IUPAC Name | 1-methylcyclohexan-1-ol |
Standard InChI | InChI=1S/C7H14O/c1-7(8)5-3-2-4-6-7/h8H,2-6H2,1H3 |
Standard InChIKey | VTBOTOBFGSVRMA-UHFFFAOYSA-N |
SMILES | CC1(CCCCC1)O |
Canonical SMILES | CC1(CCCCC1)O |
Boiling Point | 155.0 °C 155 °C |
Density | Relative density (water = 1): 0.92 |
Flash Point | 67 °C |
Melting Point | 25.0 °C 25 °C |
Physical Description | Solid WHITE SOLID OR CLEAR COLOURLESS LIQUID. |
Description | 1-Methylcyclohexanol belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. 1-Methylcyclohexanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1-Methylcyclohexanol has been primarily detected in urine. 1-Methylcyclohexanol is a tertiary alcohol. |
Vapor Pressure | 1.13 mmHg |
PubChem Compound | 11550 |
Last Modified | Nov 11 2021 |
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